Cas no 19133-73-4 (4-(5-hydroxy-2-methylphenyl)butanoic acid)

• Product Name: 4-(5-hydroxy-2-methylphenyl)butanoic acid
• CAS No: 19133-73-4
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.227063655853
• MDL: MFCD20650672
• CID: 5608518
• PubChem ID: 14668563

4-(5-hydroxy-2-methylphenyl)butanoic acid Properties

Names and Identifiers

• 4-(5-hydroxy-2-methylphenyl)butanoic acid
• Benzenebutanoic acid, 5-hydroxy-2-methyl-
• 19133-73-4
• EN300-8641787

• MDL： MFCD20650672
• InChIKey： PFQCCFBXFAIZNX-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-8-5-6-10(12)7-9(8)3-2-4-11(13)14/h5-7,12H,2-4H2,1H3,(H,13,14)
• SMILES： C1(CCCC(O)=O)=CC(O)=CC=C1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 379.1±27.0 °C(Predicted)
• Melting Point: 97-99 °C
• pka: 4.77±0.10(Predicted)
• Density: 1.180±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols